2-Chloro-3-iodopyridine

• IUPAC Name: 2-chloro-3-iodopyridine
• InChI: InChI=1S/C5H3ClIN/c6-5-4(7)2-1-3-8-5/h1-3H
• InChI Key: OHWSWGXNZDSHLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)I
• Molecular Formula: C5H3ClIN
• DSSTOX Substance ID: DTXSID40370916
• Molecular Weight: 239.44 g/mol
• CAS RN: 78607-36-0

Description

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Synthesis Analysis

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Molecular Structure Analysis

The molecular formula of 2-Chloro-3-iodopyridine is C5H3ClIN. .

Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthesis of Pyridine Derivatives

2-Chloro-3-iodopyridine is used in the synthesis of various pyridine derivatives. .

Production of 2-Iodopyridine

2-Chloro-3-iodopyridine is used in the production of 2-iodopyridine. .

Production of Human NAD±Dependent Inhibitors

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Synthesis of Pyridine Alkaloids

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Production of Phenazopyridine Impurity

3-Iodopyridine-2,6-diamine, an intermediary in the manufacture of 3-Phenylphenazopyridine, can be produced from 2-Chloro-3-iodopyridine. .

Drug Research and Development

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Safety And Hazards

2-Chloro-3-iodopyridine is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. .

Relevant Papers

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Q & A

Q1: What makes 2-chloro-3-iodopyridine a valuable compound in organic synthesis?

A1: 2-Chloro-3-iodopyridine serves as a versatile building block for synthesizing various complex molecules, particularly heterocycles. Its value stems from the distinct reactivity of the chlorine and iodine substituents. These halogens can participate in diverse reactions, including palladium-catalyzed cross-coupling reactions like the Suzuki, Stille, and Buchwald-Hartwig reactions. [, , ] This allows for the selective introduction of various substituents at the 2- and 3-positions of the pyridine ring. [, , ]

Q2: What are some examples of heterocyclic compounds synthesized using 2-chloro-3-iodopyridine?

A2: Researchers have successfully employed 2-chloro-3-iodopyridine in synthesizing a range of heterocyclic compounds, including:

• Benzo[4,5]furopyridines: All four possible isomers of this tricyclic heterocycle have been synthesized using palladium-mediated reactions starting from 2-chloro-3-iodopyridine and related derivatives. []
• Dipyrido[1,2-a:3',2'-d]imidazoles: These compounds, along with their benzo- and aza-analogues, have been synthesized via a tandem double palladium-catalyzed amination of 2-chloro-3-iodopyridine with aminoazines and -diazines. []
• Imidazo[4,5-b]pyridin-2-ones: These compounds, including both disubstituted and pseudosymmetrically disubstituted derivatives, can be synthesized through a series of palladium-catalyzed aminations and cyclization reactions starting from 2-chloro-3-iodopyridine. []
• Fused polyaromatic alkaloids: Researchers have utilized the reactivity of the iodine substituent in 2-chloro-3-iodopyridine for heteroring cross-coupling reactions, leading to the synthesis of compounds like perlolidine, δ-carbolines, and 2,10-diazaphenanthrenes. []

Q3: Can you explain the “halogen-dance” phenomenon observed with 2-chloro-3-iodopyridine?

A3: "Halogen-dance" refers to the migration of a halogen atom on an aromatic ring. In the case of 2-chloro-3-iodopyridine, treatment with lithium diisopropylamide (LDA) at low temperatures leads to ortho-lithiation directed by the iodine atom. [] This is followed by a rapid ortho-migration of the iodine, resulting in a more stable iodolithiopyridine species. [] This phenomenon provides a valuable tool for regioselective functionalization of the pyridine ring, as the resulting lithiated species can react with various electrophiles. []

Q4: How is 2-chloro-3-iodopyridine typically synthesized?

A4: The synthesis of 2-chloro-3-iodopyridine involves a two-step process starting from 2-chloro-3-pyridinamine. [] The first step is diazotization, converting the amine group to a diazonium salt. [] Subsequently, the diazonium salt undergoes iodination to yield 2-chloro-3-iodopyridine with a yield of approximately 80%. [] The structure of the synthesized compound is confirmed using spectroscopic techniques like 1H NMR and IR. []